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Compound of Interest

Compound Name: H-Phe(3-CN)-OH

Cat. No.: B1349311 Get Quote

Essential Safety and Handling Guide for H-
Phe(3-CN)-OH
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with H-Phe(3-CN)-OH (3-Cyano-L-

phenylalanine). The following procedures are based on available safety data for structurally

similar compounds and general laboratory best practices.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H-Phe(3-CN)-OH is not readily available, data

from related cyanophenylalanine derivatives and the parent compound, L-phenylalanine,

indicate potential hazards.[1][2] Users should handle this compound with care, assuming it may

cause skin, eye, and respiratory tract irritation.[1][3]

Recommended Personal Protective Equipment:

Safety Operating Guide
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses. A face shield may be

necessary where splashing is

a risk.

To prevent eye irritation from

dust particles or solutions.[2][4]

Skin Protection

Nitrile or neoprene gloves. A

lab coat or chemical-resistant

apron should be worn.

To prevent skin contact, which

may cause irritation or

sensitization.[2][4]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If dust is

generated, a NIOSH/MSHA-

approved N95 or P1 dust mask

is recommended.

To prevent inhalation of dust,

which may be harmful and

cause respiratory irritation.[1]

[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of H-Phe(3-CN)-OH and

ensure a safe laboratory environment.

Operational Workflow for Handling H-Phe(3-CN)-OH:

Safety Operating Guide
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Don appropriate PPE
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Proceed to handling
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After use

Dispose of waste properly
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Caption: Workflow for handling H-Phe(3-CN)-OH.
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Key Handling and Storage Steps:

Ventilation: Always handle H-Phe(3-CN)-OH in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[1]

Avoiding Dust: This compound is a solid, so care should be taken to avoid the formation of

dust when handling.[1][5]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[1][2] For stock solutions, storage at -80°C is recommended for up to 6 months.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1]

Spill and Disposal Plan
In the event of a spill or for routine waste disposal, follow these procedures to ensure safety

and environmental compliance.

Spill Response Protocol:
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Cleanup

Spill Occurs

Evacuate immediate area
if spill is large or dust is airborne Ensure appropriate PPE is worn

Contain the spill

For small spills, sweep up solid
and place in a suitable container

For large spills, shovel into
suitable containers

Clean the spill area with
soap and water

Dispose of waste according
to local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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